Cas no 359427-49-9 (4-amino-6-methyl-3-quinolinecarboxylic Acid)

• Product Name: 4-amino-6-methyl-3-quinolinecarboxylic Acid
• CAS No: 359427-49-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11557314
• CID: 1020832
• PubChem ID: 11769559
• Update Time: 2025-10-29

4-amino-6-methyl-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-methylquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid,4-amino-6-methyl-(9CI)
• 4-amino-6-methyl-3-quinolinecarboxylic acid(SALTDATA: FREE)
• AGN-PC-00FSOS
• Ambcb4036294
• BB 0221365
• MolPort-004-779-642
• SureCN436603
• DTXSID30472155
• MFCD11557314
• BS-37871
• 359427-49-9
• 4-Amino-6-methylquinoline-3-carboxylicacid
• AKOS002337241
• 4-amino-6-methyl-3-quinolinecarboxylic acid
• DB-069276
• SB70597
• SCHEMBL436603
• CS-0332606
• 4-amino-6-methyl-3-quinolinecarboxylic Acid

• MDL： MFCD11557314
• Inchi： 1S/C11H10N2O2/c1-6-2-3-9-7(4-6)10(12)8(5-13-9)11(14)15/h2-5H,1H3,(H2,12,13)(H,14,15)
• InChI Key： YALLSKGHTVYOOB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC(C)=CC2=C1N)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21

Additional information on 4-amino-6-methyl-3-quinolinecarboxylic Acid

Comprehensive Overview of 4-amino-6-methyl-3-quinolinecarboxylic Acid (CAS No. 359427-49-9)

4-amino-6-methyl-3-quinolinecarboxylic Acid (CAS No. 359427-49-9) is a specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the heterocyclic carboxylic acid family, characterized by its unique amino and methyl functional groups. Researchers and chemists frequently explore its potential as a building block for drug development, particularly in designing small-molecule inhibitors and bioactive compounds. Its molecular structure, C₁₁H₁₀N₂O₂, offers versatility in medicinal chemistry, making it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The growing demand for 4-amino-6-methyl-3-quinolinecarboxylic Acid is driven by its role in targeted therapy research, especially in oncology and infectious diseases. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in precision medicine. Users searching for "quinoline-based drug discovery" or "CAS 359427-49-9 applications" often seek insights into its synthetic pathways and biological activity. The compound’s low toxicity profile and high stability further enhance its appeal for bioconjugation and prodrug design.

From a synthetic chemistry perspective, 4-amino-6-methyl-3-quinolinecarboxylic Acid is synthesized via multistep organic reactions, including cyclization and functional group modification. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other bioactive analogs. Laboratories focusing on fragment-based drug design frequently incorporate this compound due to its hydrogen-bonding capacity and metal-chelating properties.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 359427-49-9, aligning with trends in sustainable pharmaceutical production. Questions like "How to purify 4-amino-6-methyl-3-quinolinecarboxylic Acid?" or "Solubility of CAS 359427-49-9 in polar solvents" reflect practical concerns in industrial and academic settings. The compound’s crystalline form and melting point (typically >250°C) are critical for formulation stability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4-amino-6-methyl-3-quinolinecarboxylic Acid. Its UV-Vis absorption properties make it suitable for fluorescence labeling in diagnostic assays. Recent publications also explore its role in metal-organic frameworks (MOFs), a trending area in materials science.

For suppliers and distributors, ensuring high-purity grades of CAS 359427-49-9 is vital to meet Good Manufacturing Practice (GMP) standards. Keywords like "bulk quinoline derivatives" and "custom synthesis 359427-49-9" are frequently searched in procurement contexts. Regulatory compliance, including REACH and FDA guidelines, is another critical aspect for commercial stakeholders.

In summary, 4-amino-6-methyl-3-quinolinecarboxylic Acid (CAS No. 359427-49-9) is a multifaceted compound bridging drug discovery, material science, and sustainable chemistry. Its adaptability and research-grade quality ensure its continued relevance in cutting-edge scientific applications.